Cas no 41230-20-0 (Benzothiazole,2-(1,3-benzodioxol-5-yl)-)
41230-20-0 structure
Product Name:Benzothiazole,2-(1,3-benzodioxol-5-yl)-
CAS No:41230-20-0
MF:C14H9NO2S
MW:255.291762113571
CID:327507
PubChem ID:781196
Update Time:2025-04-19
Benzothiazole,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(1,3-benzodioxol-5-yl)-
- 2-(1,3-benzodioxol-5-yl)-1,3-benzothiazole
- 2-Benzo[1,3]dioxol-5-yl-benzothiazole
- 2-BENZO1,3DIOXOL-5-YL-BENZOTHIAZOLE
- 2-(3',4'-methylenedioxyphenyl)benzothiazole
- 2-(benzo[1,3]dioxol-5-yl)-1,3-benzothiazole
- 2-(benzo[d][1,3]dioxol-5-yl)benzo[d]thiazole
- 2-(benzo[d][1,3]dioxol-5-yl)benzothiazole
- 2-Benzo[1,3]dioxol-5-yl-benzothiazol
- AB00080619-01
- CHEMBL201325
- BDBM49337
- DTXSID30354760
- AKOS000416590
- Cambridge id 5320916
- cid_781196
- MLS000105937
- 2-(2H-1,3-BENZODIOXOL-5-YL)-1,3-BENZOTHIAZOLE
- SCHEMBL2251229
- HMS2423A09
- 2-(3,4-methylenedioxyphenyl)benzothiazole
- SMR000102911
- 41230-20-0
-
- Inchi: 1S/C14H9NO2S/c1-2-4-13-10(3-1)15-14(18-13)9-5-6-11-12(7-9)17-8-16-11/h1-7H,8H2
- InChI Key: KFRUKJKGQSVNAD-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC2=C(C=1)OCO2
Computed Properties
- Exact Mass: 255.03500
- Monoisotopic Mass: 255.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 59.59000
- LogP: 3.69200
Benzothiazole,2-(1,3-benzodioxol-5-yl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzothiazole,2-(1,3-benzodioxol-5-yl)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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